Linalyl octanoate
Linalyl octanoate
Linalyl caprylate, also known as fema 2644 or linalyl octanoate, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Linalyl caprylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linalyl caprylate is primarily located in the membrane (predicted from logP) and cytoplasm. Linalyl caprylate is a sweet, dry, and fruity tasting compound that can be found in herbs and spices. This makes linalyl caprylate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
10024-64-3
VCID:
VC21215530
InChI:
InChI=1S/C18H32O2/c1-6-8-9-10-11-14-17(19)20-18(5,7-2)15-12-13-16(3)4/h7,13H,2,6,8-12,14-15H2,1,3-5H3
SMILES:
CCCCCCCC(=O)OC(C)(CCC=C(C)C)C=C
Molecular Formula:
C18H32O2
Molecular Weight:
280.4 g/mol
Linalyl octanoate
CAS No.: 10024-64-3
Cat. No.: VC21215530
Molecular Formula: C18H32O2
Molecular Weight: 280.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Linalyl caprylate, also known as fema 2644 or linalyl octanoate, belongs to the class of organic compounds known as acyclic monoterpenoids. These are monoterpenes that do not contain a cycle. Linalyl caprylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, linalyl caprylate is primarily located in the membrane (predicted from logP) and cytoplasm. Linalyl caprylate is a sweet, dry, and fruity tasting compound that can be found in herbs and spices. This makes linalyl caprylate a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 10024-64-3 |
| Molecular Formula | C18H32O2 |
| Molecular Weight | 280.4 g/mol |
| IUPAC Name | 3,7-dimethylocta-1,6-dien-3-yl octanoate |
| Standard InChI | InChI=1S/C18H32O2/c1-6-8-9-10-11-14-17(19)20-18(5,7-2)15-12-13-16(3)4/h7,13H,2,6,8-12,14-15H2,1,3-5H3 |
| Standard InChI Key | OJKMRECJBIPPRG-UHFFFAOYSA-N |
| SMILES | CCCCCCCC(=O)OC(C)(CCC=C(C)C)C=C |
| Canonical SMILES | CCCCCCCC(=O)OC(C)(CCC=C(C)C)C=C |
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